Cas no 2580221-01-6 (2-Azabicyclo[3.2.0]heptane-6-carboxylic acid)

• Product Name: 2-Azabicyclo[3.2.0]heptane-6-carboxylic acid
• CAS No: 2580221-01-6
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 5927724
• PubChem ID: 165895461
• Update Time: 2025-06-14

2-Azabicyclo[3.2.0]heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580221-01-6
• EN300-7143508
• 2-azabicyclo[3.2.0]heptane-6-carboxylic acid
• 2-Azabicyclo[3.2.0]heptane-6-carboxylic acid

• Inchi： 1S/C7H11NO2/c9-7(10)5-3-6-4(5)1-2-8-6/h4-6,8H,1-3H2,(H,9,10)
• InChI Key： PNHKBBZNHQTTLQ-UHFFFAOYSA-N
• SMILES： OC(C1CC2C1CCN2)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-Azabicyclo[3.2.0]heptane-6-carboxylic acid

Research Brief on 2-Azabicyclo[3.2.0]heptane-6-carboxylic acid (CAS: 2580221-01-6): Recent Advances and Applications

2-Azabicyclo[3.2.0]heptane-6-carboxylic acid (CAS: 2580221-01-6) is a structurally unique bicyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its fused azabicyclic scaffold, serves as a versatile building block for the synthesis of pharmacologically active molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors, antimicrobial agents, and modulators of biological pathways. This research brief synthesizes the latest findings on this compound, focusing on its synthetic methodologies, biological activities, and therapeutic applications.

The synthesis of 2-Azabicyclo[3.2.0]heptane-6-carboxylic acid has been optimized through innovative catalytic strategies, including asymmetric hydrogenation and ring-closing metathesis. A 2023 study published in the Journal of Organic Chemistry demonstrated a high-yield, enantioselective route to this compound using a chiral iridium catalyst, achieving >95% enantiomeric excess. The methodology not only improves scalability but also enables the production of enantiopure derivatives, which are critical for structure-activity relationship (SAR) studies in drug development.

In terms of biological activity, recent investigations have revealed that 2-Azabicyclo[3.2.0]heptane-6-carboxylic acid derivatives exhibit potent inhibitory effects against bacterial serine proteases. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported that carboxamide derivatives of this scaffold showed sub-micromolar IC50 values against Pseudomonas aeruginosa elastase, a key virulence factor. These findings underscore its potential as a lead compound for novel anti-infective agents, particularly in addressing multidrug-resistant pathogens.

Beyond antimicrobial applications, this bicyclic scaffold has shown promise in central nervous system (CNS) drug discovery. Researchers at the University of Cambridge (2023) identified 2-Azabicyclo[3.2.0]heptane-6-carboxylic acid as a conformationally constrained GABA analogue capable of crossing the blood-brain barrier. Molecular docking studies suggest its interaction with GABA_A receptor subtypes, paving the way for developing neuroprotective agents or anxiolytics with reduced side-effect profiles compared to current benzodiazepines.

The compound's role in peptide mimetics has also been explored. Its rigid structure serves as an ideal β-turn inducer in peptidomimetic design, as evidenced by a 2024 study in Chemical Science where it was incorporated into macrocyclic peptides targeting protein-protein interactions in oncology. The resulting analogs demonstrated enhanced metabolic stability and binding affinity toward MDM2, a critical regulator of p53 tumor suppression.

From a safety and ADME (Absorption, Distribution, Metabolism, and Excretion) perspective, recent preclinical data indicate favorable pharmacokinetic properties for 2-Azabicyclo[3.2.0]heptane-6-carboxylic acid derivatives. A 2023 patent (WO202318765A1) disclosed prodrug versions with improved oral bioavailability (>60% in rodent models) while maintaining low cytochrome P450 inhibition potential, addressing a common limitation of bicyclic scaffolds in drug development.

In conclusion, 2-Azabicyclo[3.2.0]heptane-6-carboxylic acid (2580221-01-6) represents a privileged scaffold with multifaceted applications in medicinal chemistry. The convergence of advanced synthetic methods, structural biology insights, and computational modeling is accelerating its translation into clinical candidates. Future research directions may focus on expanding its utility in targeted protein degradation (PROTACs) and covalent inhibitor design, leveraging its unique three-dimensional topology for next-generation therapeutics.